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Ethical and reproducible research involving animal models hinges on the appropriate

justification of the number of animals used. The Institutional Animal Care and Use Committee

(IACUC) requires a thorough and scientifically valid rationale for the proposed animal numbers

to ensure adherence to the principles of the 3Rs: Replacement, Reduction, and Refinement.[1]

[2][3][4][5] This document provides detailed guidelines, protocols, and tools to assist

investigators in preparing a robust justification for their IACUC submissions.

Section 1: Core Principles of Animal Number
Justification
The justification for the number of animals in a research protocol is a critical component of an

IACUC submission.[6][7] It demonstrates a commitment to ethical animal use and the scientific

validity of the proposed research. Federal regulations and the Public Health Service (PHS)

Policy on Humane Care and Use of Laboratory Animals mandate that investigators use the

minimum number of animals necessary to obtain valid results.[6][8][9]

The 3Rs: A Framework for Ethical Research

The 3Rs, first described by Russell and Burch in 1959, are the foundational principles guiding

the ethical use of animals in research.[1][4]
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Replacement: Using non-animal alternatives whenever possible. This includes in vitro

methods, computer modeling, and using less sentient species like invertebrates.[1][4][10]

Reduction: Using the minimum number of animals necessary to achieve statistically

significant and scientifically valid results.[1][4] This is the primary focus of the animal number

justification.

Refinement: Modifying procedures to minimize pain, distress, and suffering, and to enhance

animal welfare.[1][3][4]

Section 2: Statistical Justification of Animal
Numbers
Whenever possible, the number of animals requested should be justified statistically.[7][9][11]

This typically involves a power analysis.[8][11] Justifications based solely on "past experience,"

convenience, or budget are generally not acceptable.[6]

Power Analysis: The Gold Standard

A power analysis is a statistical calculation that helps determine the smallest sample size

needed to detect a statistically significant effect of a given magnitude.[11][12] An underpowered

study with too few animals may fail to detect a real effect, leading to wasted resources and

unethical animal use.[12] Conversely, an overpowered study with too many animals is also an

inefficient use of resources.[13]

To perform a power analysis, you will need to define the following parameters:

Effect Size: The magnitude of the difference you expect to observe between experimental

groups. This can be estimated from preliminary data or previous studies.[12]

Standard Deviation (σ): The variability of the data. This can also be estimated from prior

research.

Significance Level (α): The probability of a Type I error (false positive), typically set at 0.05.

[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.umt.edu/research-compliance-tech-transfer/iacuc/three-rs/
https://ovpr.uchc.edu/wp-content/uploads/sites/2568/2015/08/The-ACC-Connection-104-FALL-2016.pdf
https://en.wikipedia.org/wiki/Alternatives_to_animal_testing
https://www.umt.edu/research-compliance-tech-transfer/iacuc/three-rs/
https://ovpr.uchc.edu/wp-content/uploads/sites/2568/2015/08/The-ACC-Connection-104-FALL-2016.pdf
https://www.umt.edu/research-compliance-tech-transfer/iacuc/three-rs/
https://speakingofresearch.com/facts/animal-welfare-the-3rs/
https://ovpr.uchc.edu/wp-content/uploads/sites/2568/2015/08/The-ACC-Connection-104-FALL-2016.pdf
https://iacuc.wsu.edu/documents/2017/07/rational-for-animal-numbers-in-protocols.pdf/
https://resources.research.baylor.edu/sites/g/files/ecbvkj1006/files/2025-03/iacuc-14_justification_of_animal_numbers.pdf
https://research.lehigh.edu/policies-guidance-forms/guidance-justifying-number-animals-research
https://animalcare.illinois.edu/standards/rationale-numbers-animals
https://research.lehigh.edu/policies-guidance-forms/guidance-justifying-number-animals-research
https://compliance.iastate.edu/wp-content/uploads/sites/4/2023/03/Animal-Numbers-on-IACUC-Protocols.pdf
https://research.lehigh.edu/policies-guidance-forms/guidance-justifying-number-animals-research
https://www.taconic.com/resources/animal-research-sample-size-calculation
https://www.taconic.com/resources/animal-research-sample-size-calculation
https://www.bu.edu/research/forms-policies/iacuc-sample-size-calculations/
https://www.taconic.com/resources/animal-research-sample-size-calculation
https://www.taconic.com/resources/animal-research-sample-size-calculation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Statistical Power (1-β): The probability of detecting a true effect (avoiding a Type II error or

false negative). This is conventionally set at 0.80 (or 80%).[11][12]

Table 1: Sample Size Calculation for a Two-Sample t-test

This table provides an example of sample sizes per group required for a two-sample t-test with

a significance level (α) of 0.05 and a power of 80%.

Effect Size
(Cohen's d)

Standard Deviation
(σ)

Difference Between
Means

Required Sample
Size per Group

0.5 (Medium) 1.0 0.5 64

0.8 (Large) 1.0 0.8 26

1.0 (Very Large) 1.0 1.0 17

0.5 (Medium) 2.0 1.0 64

0.8 (Large) 2.0 1.6 26

Note: These are approximate values and should be calculated precisely using statistical

software.

Resources for Power Analysis:

Several free online tools can assist with power calculations:

G*Power

PS: Power and Sample Size Calculation

Various web-based calculators available through university statistics departments.[12]

Section 3: Non-Statistical Justification of Animal
Numbers
In some cases, a statistical justification may not be appropriate.[7][9] These situations require a

clear and detailed non-statistical rationale.
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Common Scenarios for Non-Statistical Justification:

Pilot Studies: Small-scale preliminary studies conducted to gather data for a larger,

statistically powered study or to test a new procedure.[7][14] The number of animals should

be justified based on the minimum number needed to assess feasibility and gather

preliminary data.

Breeding Colonies: Justification should be based on the number of breeding pairs needed to

maintain the colony and produce the required number of animals with the desired genotype

for experiments.[7][15][16] This includes accounting for expected litter sizes and genotyping

outcomes.

Tissue Harvesting: When animals are used solely as a source of tissues or cells for in vitro

studies, the justification should be based on the amount of tissue required per experiment

and the number of experiments planned.[9]

Teaching and Training: The number of animals should be based on the number of students

or trainees and the pedagogical goals of the training.[11][16]

Section 4: Experimental Protocols and Justification
Examples
Protocol 1: Preclinical Efficacy Study of a Novel Anti-Cancer Drug

Objective: To determine the efficacy of a new drug (Drug X) in reducing tumor growth in a

mouse xenograft model.

Experimental Design:

Groups:

Vehicle Control (n=10)

Drug X - Low Dose (10 mg/kg) (n=10)

Drug X - High Dose (50 mg/kg) (n=10)
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Positive Control (Standard-of-care drug) (n=10)

Total Animals: 40 mice

Justification: The number of animals is based on a power analysis. Previous studies with

similar compounds have shown an expected effect size of 1.2 (a large effect) with a standard

deviation of 20% in tumor volume. To achieve a statistical power of 80% with a significance

level of 0.05, a sample size of 10 mice per group is required. This number also accounts for

a potential 10% attrition rate due to non-treatment-related causes.

Protocol 2: Pilot Study to Establish a New Surgical Model

Objective: To develop and refine a new surgical procedure to induce a specific neurological

condition in rats.

Experimental Design:

A single group of 12 rats will undergo the novel surgical procedure.

Justification: This is a pilot study to establish a new and complex surgical technique. A

statistical power analysis is not appropriate as the primary goal is to assess the feasibility,

reproducibility, and potential adverse outcomes of the procedure, not to test a formal

hypothesis. The proposed number of 12 animals is based on the need to gain proficiency in

the surgical technique, identify potential complications, and gather preliminary data on the

resulting phenotype to inform the design of future, statistically powered studies. We

anticipate that the first few surgeries may have a higher rate of complications, and this

number will allow for refinement of the technique.

Section 5: Visualizing Experimental Workflows
Diagrams can be a powerful tool to clearly communicate your experimental plan and how

animal numbers are derived.
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Preclinical Efficacy Study

Treatment Groups (n=10 each)

40 Mice Procured

Acclimation Period (1 week)

Tumor Cell Implantation

Tumor Growth & Randomization

Vehicle Control Drug X (Low Dose) Drug X (High Dose) Positive Control

Treatment Period (21 days)

Tumor Measurement & Health Monitoring

Euthanasia & Tissue Collection

Data Analysis

Click to download full resolution via product page

Caption: Workflow for a preclinical anti-cancer drug efficacy study.
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Animal Number Justification Pathway

Is Hypothesis Testing the Primary Goal?

Perform Power Analysis

Yes

Provide Non-Statistical JustificationNo

Submit Justification to IACUC

Pilot Study Rationale

Breeding Colony Calculation

Other (e.g., Tissue Harvest)

Click to download full resolution via product page

Caption: Decision tree for justifying animal numbers in an IACUC protocol.

By following these guidelines and providing a clear, well-supported justification, researchers

can ensure their IACUC submissions are comprehensive, ethically sound, and scientifically

robust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ovpr.uchc.edu/wp-content/uploads/sites/2568/2015/08/The-ACC-Connection-104-FALL-2016.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7724623/
https://compliance.iastate.edu/wp-content/uploads/sites/4/2023/03/Animal-Numbers-on-IACUC-Protocols.pdf
https://iacuc.wsu.edu/documents/2017/07/rational-for-animal-numbers-in-protocols.pdf/
https://animalcare.illinois.edu/standards/rationale-numbers-animals
https://animalcare.illinois.edu/standards/rationale-numbers-animals
https://resources.research.baylor.edu/sites/g/files/ecbvkj1006/files/2025-03/iacuc-14_justification_of_animal_numbers.pdf
https://en.wikipedia.org/wiki/Alternatives_to_animal_testing
https://research.lehigh.edu/policies-guidance-forms/guidance-justifying-number-animals-research
https://research.lehigh.edu/policies-guidance-forms/guidance-justifying-number-animals-research
https://www.taconic.com/resources/animal-research-sample-size-calculation
https://www.bu.edu/research/forms-policies/iacuc-sample-size-calculations/
https://rci.ucmerced.edu/sites/g/files/ufvvjh1526/f/documents/iacuc_policy_109.pdf
https://louisville.edu/research/iacuc/information-sheets/information-sheet-animal-number-justification
https://www.buffalo.edu/content/dam/www/research/forms/IACUC/IACUC%20POLICY%20on%20justificaion%20of%20animal%20numbers.pdf
https://www.benchchem.com/product/b139117#guidelines-for-justifying-animal-numbers-in-an-iacuc-submission
https://www.benchchem.com/product/b139117#guidelines-for-justifying-animal-numbers-in-an-iacuc-submission
https://www.benchchem.com/product/b139117#guidelines-for-justifying-animal-numbers-in-an-iacuc-submission
https://www.benchchem.com/product/b139117#guidelines-for-justifying-animal-numbers-in-an-iacuc-submission
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

